![molecular formula C9H8BrNO3 B2769630 2-[(3-Bromobenzoyl)amino]acetic acid CAS No. 57728-60-6](/img/structure/B2769630.png)
2-[(3-Bromobenzoyl)amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Bromfenac , a derivative of this compound, has shown promise in inhibiting the COX-2 enzymatic pathway. This pathway partially contributes to the inflammatory cascade, which plays a role in conditions like macular edema . Researchers investigate its potential as an anti-inflammatory agent.
- In the context of ophthalmology, scientists evaluate the rate of cystoid macular edema development among cataract surgery patients using different therapeutic regimens. This research aims to understand the compound’s impact on postoperative complications .
- 2-[(3-Bromobenzoyl)amino]acetic acid serves as a metabolite of bromfenac sodium , a nonsteroidal anti-inflammatory drug (NSAID). Researchers employ it in laboratory organic synthesis and during the development of chemical compounds for medicinal purposes .
- The compound has applications in environmental science. It is used in the analysis of trace elements in groundwater samples. Researchers study its behavior and interactions with other components in water .
- Researchers explore its reactivity in chemical reactions. For instance, it can participate in boronic acid reactions , which are essential in organic synthesis. Additionally, it may serve as a substrate in catalytic processes .
- 2-[(3-Bromobenzoyl)amino]acetic acid can be used as a precursor in the synthesis of hydrazine derivatives. These derivatives find applications in various fields, including pharmaceuticals and materials science .
Anti-Inflammatory Activity
Ophthalmology Research
Organic Synthesis and Medicinal Chemistry
Trace Element Analysis in Groundwater
Chemical Reactions and Catalysis
Hydrazine Derivatives
Mechanism of Action
Target of Action
The primary targets of 2-[(3-Bromobenzoyl)amino]acetic acid are Prostaglandin G/H synthase 1 and 2 , also known as Cyclooxygenase 1 and 2 (COX-1 and COX-2) . These enzymes play a crucial role in the synthesis of prostaglandins, which are mediators of inflammation .
Mode of Action
2-[(3-Bromobenzoyl)amino]acetic acid acts by inhibiting the activity of COX-1 and COX-2 enzymes . This inhibition blocks the synthesis of prostaglandins, thereby reducing inflammation .
Biochemical Pathways
The compound affects the prostaglandin synthesis pathway . By inhibiting COX-1 and COX-2, it prevents the conversion of arachidonic acid to prostaglandin H2, a precursor for other prostaglandins and thromboxanes . These molecules are involved in various physiological processes, including inflammation, pain sensation, and regulation of body temperature .
Result of Action
The inhibition of prostaglandin synthesis by 2-[(3-Bromobenzoyl)amino]acetic acid leads to a decrease in inflammation and associated symptoms . This makes it potentially useful in the treatment of conditions characterized by inflammation.
properties
IUPAC Name |
2-[(3-bromobenzoyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO3/c10-7-3-1-2-6(4-7)9(14)11-5-8(12)13/h1-4H,5H2,(H,11,14)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPMZGXLKQBBVKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Bromobenzoyl)amino]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.